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Compound of Interest

Compound Name: 2-Bromobenzohydrazide
CAS No.: 29418-67-5
Cat. No.: B1329780
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-bromobenzohydrazide, a key
chemical intermediate in the development of novel therapeutic agents. This document outlines
its chemical identity, physicochemical properties, a detailed synthesis protocol, and an
exploration of its biological significance as a scaffold for bioactive molecules.

Chemical Identity and Properties

2-Bromobenzohydrazide is a substituted aromatic hydrazine derivative. Its core structure is
utilized in the synthesis of a variety of compounds with potential pharmacological activities.

Table 1: Chemical Identifiers for 2-Bromobenzohydrazide
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Identifier Value

IUPAC Name 2-bromobenzohydrazide[1]

CAS Number 29418-67-5[1]

Molecular Formula C7H7BrN20J[1]

InChl Key PQNLAYLOCZKPIY-UHFFFAOYSA-N[1]
SMILES C1=CC=C(C(=C1)C(=O)NN)Br[1]

Table 2: Physicochemical Properties of 2-Bromobenzohydrazide

Property Value Source

Molecular Weight 215.05 g/mol PubChem

Melting Point 149.5-155.5 °C Thermo Fisher Scientific
White to pale cream crystals or ) o

Appearance Thermo Fisher Scientific
powder

LogP 0.26 SIELC Technologies

Synthesis of 2-Bromobenzohydrazide

The synthesis of 2-bromobenzohydrazide is most commonly achieved through the
hydrazinolysis of a 2-bromobenzoic acid ester, typically methyl 2-bromobenzoate, with
hydrazine hydrate. This method is a standard procedure for the formation of hydrazides.

Experimental Protocol: Synthesis from Methyl 2-
Bromobenzoate

This protocol describes a general procedure for the synthesis of 2-bromobenzohydrazide.
Materials:

e Methyl 2-bromobenzoate
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e Hydrazine hydrate (80-100% solution)

« Ethanol (or another suitable alcohol solvent)

e Distilled water

o Standard laboratory glassware (round-bottom flask, condenser, etc.)
e Heating mantle and magnetic stirrer

« Filtration apparatus (Buchner funnel)

o Recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stir bar, dissolve methyl 2-bromobenzoate in a suitable amount of ethanol. A typical
concentration is in the range of 1-2 M.

» Addition of Hydrazine Hydrate: To the stirred solution, add a molar excess of hydrazine
hydrate (typically 2 to 5 equivalents). The addition may be exothermic, so it should be done
cautiously, potentially in an ice bath if the reaction is vigorous.

o Reaction: Heat the reaction mixture to reflux and maintain this temperature for several hours
(typically 2-6 hours). The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC) by observing the disappearance of the starting ester.

o Work-up: After the reaction is complete, cool the mixture to room temperature. The product,
2-bromobenzohydrazide, will often precipitate out of the solution. If not, the volume of the
solvent can be reduced under vacuum to induce precipitation.

e |solation: Collect the solid product by vacuum filtration using a Bichner funnel. Wash the
solid with cold distilled water to remove any unreacted hydrazine hydrate and other water-
soluble impurities.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as an ethanol/water mixture, to yield pure 2-bromobenzohydrazide.
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» Drying: Dry the purified product under vacuum to remove any residual solvent.

Starting Materials
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Synthesis Workflow for 2-Bromobenzohydrazide

Biological Activity and Significance

While specific quantitative data on the biological activity of 2-bromobenzohydrazide is limited
in publicly available literature, the benzohydrazide scaffold is a well-established
pharmacophore in medicinal chemistry. Numerous derivatives of 2-bromobenzohydrazide
have been synthesized and evaluated for a range of biological activities.

Table 3: Reported Biological Activities of Benzohydrazide Derivatives

Activity Description

Benzylidene hydrazides, including those with
Antimicrobial chloro and nitro substitutions, have shown in

vitro antibacterial and antifungal activities.[2]

Acylhydrazone derivatives have been
] investigated as inhibitors of fungal sphingolipid
Antifungal o ] o
synthesis, with some showing potent activity

against clinically relevant fungal strains.

Arylhydrazides, including benzhydrazide, are

known to be inhibitors of enzymes such as
Enzyme Inhibition horseradish peroxidase.[3] This suggests that 2-

bromobenzohydrazide and its derivatives may

also act as enzyme inhibitors.

A derivative of 2-bromobenzohydrazide, N'-{4-
[(benzoyloxy)imino]- cyclohexa-2,5-dien-1-
Anti-nematode ylidene}-2-bromobenzohydrazide, has

demonstrated excellent anti-nematode activity.

[4]

The primary role of 2-bromobenzohydrazide in drug development is as a versatile starting
material for the synthesis of more complex molecules with enhanced biological activities. The
bromo-substituent provides a handle for further chemical modifications, such as cross-coupling
reactions, allowing for the creation of diverse chemical libraries for screening.
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Proposed Mechanism of Action: Enzyme Inhibition

One of the potential mechanisms of action for benzohydrazide derivatives is through enzyme
inhibition. For instance, the inhibition of horseradish peroxidase by benzhydrazide involves the
oxidation of the hydrazide by the enzyme's catalytic intermediates, leading to the formation of a
reactive benzoyl radical that can covalently modify the enzyme's active site.[3]
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Conclusion

2-Bromobenzohydrazide is a valuable chemical entity for researchers and professionals in
the field of drug development. Its straightforward synthesis and the versatile reactivity of its
chemical structure make it an important building block for the creation of novel compounds with
a wide spectrum of potential therapeutic applications. Further investigation into the specific
biological activities of 2-bromobenzohydrazide itself, as well as the continued exploration of
its derivatives, holds promise for the discovery of new and effective drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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